Cas no 2248408-85-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate
• CAS No: 2248408-85-5
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 5823324
• PubChem ID: 165725239
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate
• EN300-6515769
• 2248408-85-5

• Inchi： 1S/C16H12N2O5/c1-9-7-8-12(22-2)13(17-9)16(21)23-18-14(19)10-5-3-4-6-11(10)15(18)20/h3-8H,1-2H3
• InChI Key： BXGIQPNDUGJKAU-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=C(C)N=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate (CAS No. 2248408-85-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate (CAS No. 2248408-85-5) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, encompassing a dioxo moiety linked to an isoindol scaffold and a pyridine carboxylate group, make it a promising candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate exhibits characteristics that are highly relevant to modern pharmacological targets. Specifically, the presence of both electron-withdrawing and electron-donating groups allows for versatile interactions with biological receptors, making it a valuable scaffold for designing small-molecule inhibitors or agonists.

In particular, the dioxo group within the molecule contributes to its stability and reactivity under various conditions, while the isoindol ring provides a rigid framework that can be fine-tuned for optimal binding affinity. These structural attributes have prompted researchers to investigate its potential applications in modulating enzyme activity and cellular signaling pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases or transcription factors, which are key targets in oncology and inflammatory diseases.

The 3-methoxy and 6-methyl substituents on the pyridine ring further enhance the compound's pharmacological profile by influencing its solubility, metabolic stability, and binding interactions. These modifications are often employed in medicinal chemistry to optimize bioavailability and target specificity. Moreover, the carboxylate group at the 2-position provides a site for further functionalization, enabling the synthesis of analogs with tailored properties for specific biological applications.

Recent research has also explored the synthetic pathways for obtaining high-purity samples of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the production process. These methods not only improve yield but also enhance the overall efficiency of obtaining this compound for downstream applications.

The compound's potential in drug discovery has been further underscored by computational studies that predict favorable binding affinities with various biological targets. Molecular docking simulations have identified pockets on proteins where this molecule could interact with high specificity. Such insights are crucial for designing next-generation drugs that exhibit improved efficacy and reduced side effects.

Additionally, the isoindol scaffold is known for its presence in several bioactive natural products and pharmaceuticals. Its incorporation into drug candidates has been associated with enhanced binding properties due to its ability to form multiple hydrogen bonds with biomolecules. This feature makes it particularly attractive for developing molecules that require tight binding to their targets.

The dioxo group's role as an oxidizing agent or electron acceptor in redox reactions also adds another layer of complexity to its biological activity. This property could be exploited in designing prodrugs or activation systems that release active species under specific physiological conditions.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-6-methylpyridine-2-carboxylate (CAS No. 2248408-85-5) represents a structurally intriguing compound with broad applications in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methods and biological activities associated with this molecule,its potential as a lead compound or intermediate in drug discovery is likely to expand significantly.